Cas no 1044507-52-9 (3-(3-Bromophenyl)oxetane)

3-(3-Bromophenyl)oxetane is a brominated aromatic oxetane compound with the molecular formula C9H9BrO. It features an oxetane ring fused to a 3-bromophenyl group, offering unique reactivity due to the strained four-membered oxetane structure. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and materials chemistry. The presence of both the oxetane moiety and the bromine substituent enables diverse functionalization, including ring-opening reactions and cross-coupling transformations. Its high purity and stability make it suitable for demanding applications in medicinal chemistry, where oxetanes are valued for improving drug-like properties. The electron-withdrawing bromine enhances reactivity in metal-catalyzed reactions, facilitating further derivatization.
3-(3-Bromophenyl)oxetane structure
3-(3-Bromophenyl)oxetane structure
Product Name:3-(3-Bromophenyl)oxetane
CAS No:1044507-52-9
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD17012864
CID:1144405
PubChem ID:53484319
Update Time:2025-07-02

3-(3-Bromophenyl)oxetane Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Bromophenyl)oxetane
    • 3-(3-Bromo-phenyl)-oxetane
    • AMOT00009
    • IKNHAXGIHOUCCX-UHFFFAOYSA-N
    • AM85460
    • FCH1351675
    • PB34845
    • OR312164
    • AK172247
    • EN300-366596
    • AKOS025290129
    • DA-25277
    • SCHEMBL1810741
    • AS-32755
    • MFCD17012864
    • CS-0051763
    • 1044507-52-9
    • DTXSID90703912
    • A896229
    • DTXCID20654660
    • MDL： MFCD17012864
    • Inchi： 1S/C9H9BrO/c10-9-3-1-2-7(4-9)8-5-11-6-8/h1-4,8H,5-6H2
    • InChI Key： IKNHAXGIHOUCCX-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C1COC1

Computed Properties

  • Exact Mass: 211.98368g/mol
  • Monoisotopic Mass: 211.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 2.3

3-(3-Bromophenyl)oxetane Pricemore >>

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3-(3-Bromophenyl)oxetane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1044507-52-9)3-(3-Bromophenyl)oxetane
Order Number:A896229
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:54
Price ($):500.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1044507-52-9)3-(3-Bromophenyl)oxetane
A896229
Purity:99%
Quantity:1g
Price ($):500.0
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